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Compound of Interest

Compound Name: (82,142)-Eicosadienoic acid

Cat. No.: B15601034

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document synthesizes the current, albeit limited, understanding of the
physiological role of (82,14Z)-eicosadienoic acid in mammals, highlighting its known
metabolic fate and underscoring the significant gaps in existing research. The information is
intended to provide a foundational reference and catalyze further investigation into this specific
fatty acid isomer.

Introduction and Current State of Knowledge

(8Z,14Z)-Eicosadienoic acid is a 20-carbon polyunsaturated fatty acid with two cis double
bonds at the 8th and 14th carbon positions. It is classified as an w-8 fatty acid.[1][2] Despite its
identification in biological samples, the physiological effects of (8Z,14Z)-eicosadienoic acid
remain largely unstudied.[1][2] This stands in contrast to other eicosadienoic acid isomers,
such as (11Z,14Z)-eicosadienoic acid (an w-6 fatty acid), which has been the subject of more
extensive research.[3][4]

The most definitive piece of quantitative data available is its detection in human milk at a
concentration of 0.19% of the total fatty acids.[1][2] This presence suggests a potential role in
neonatal development, although the specifics of this role are yet to be elucidated.

Metabolism of (8Z,14Z)-Eicosadienoic Acid
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The primary known metabolic pathway for eicosadienoic acids, in general, is their conversion to
eicosatrienoic acids through the action of desaturase enzymes.[1][2] These resulting
eicosatrienoic acids are recognized as potent vasodilators.[1][2]

While the specific desaturase that acts on (8Z,14Z)-eicosadienoic acid has not been
definitively identified, research on related isomers offers potential insights. For instance, a
delta-8 desaturase has been identified in rat testes that can convert eicosa-11,14-dienoic acid
to eicosa-8,11,14-trienoic acid.[5] It is plausible that a similar enzymatic activity could be
responsible for the desaturation of (8Z,14Z)-eicosadienoic acid.

The potential metabolic conversion is a critical area for future research, as the resulting
eicosatrienoic acid would likely possess significant biological activity, particularly in the
regulation of vascular tone.

Proposed Metabolic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.invivochem.com/product/V102011
https://www.invivochem.com/product/V102011
https://www.caymanchem.com/product/16854/8-z-14-z-eicosadienoic-acid
https://en.wikipedia.org/wiki/Eicosadienoic_acid
https://pubmed.ncbi.nlm.nih.gov/21688154/
https://pubmed.ncbi.nlm.nih.gov/21688154/
https://pubmed.ncbi.nlm.nih.gov/588579/
https://pubmed.ncbi.nlm.nih.gov/588579/
https://www.benchchem.com/product/b15601034#physiological-role-of-8z-14z-eicosadienoic-acid-in-mammals
https://www.benchchem.com/product/b15601034#physiological-role-of-8z-14z-eicosadienoic-acid-in-mammals
https://www.benchchem.com/product/b15601034#physiological-role-of-8z-14z-eicosadienoic-acid-in-mammals
https://www.benchchem.com/product/b15601034#physiological-role-of-8z-14z-eicosadienoic-acid-in-mammals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

